(Z)-3-chloro-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzo[b]thiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C20H17ClN2O3S2/c1-25-10-9-23-14-8-7-12(26-2)11-16(14)28-20(23)22-19(24)18-17(21)13-5-3-4-6-15(13)27-18/h3-8,11H,9-10H2,1-2H3
• InChI Key: QGEXGHAYWNTUQE-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)OC)SC1=NC(=O)C3=C(C4=CC=CC=C4S3)Cl
• Molecular Formula: C20H17ClN2O3S2
• Molecular Weight: 432.9 g/mol

Description

Benzothiazole derivatives are a class of compounds that have been studied for their potential biological activities. They are heterocyclic aromatic hydrocarbons containing phenyl and thiazole rings, as well as sulfur and nitrogen atoms in their structures.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives is characterized by a benzene ring fused to a thiazole ring. The thiazole ring contains a sulfur atom and a nitrogen atom.

Scientific Research Applications

• .

Material Science

Beyond medicine, thiophenes find applications in material science:

• . These compounds contribute to efficient light emission in electronic displays and lighting technology.

Corrosion Inhibition

. Their ability to protect metals from degradation is valuable in industrial applications.

Anticancer Research

While not directly related to the compound , other thiophene derivatives have been investigated for their anticancer activity. .

Mechanism of Action

The mechanism of action of benzothiazole derivatives can also vary widely depending on the specific compound and its biological target. For example, some benzothiazole derivatives have been found to have anti-tubercular activity, potentially by inhibiting the target DprE1.

Safety and Hazards

The safety and hazards of benzothiazole derivatives can vary widely depending on the specific compound. It’s important to refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed safety information.

Future Directions

The future directions for research on benzothiazole derivatives could include further exploration of their potential biological activities, the development of new synthetic methods, and the design of new benzothiazole-based drugs.